Cas no 2172294-60-7 (2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 2172294-60-7
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• CID: 6597553
• PubChem ID: 165530493
• Update Time: 2025-10-30

2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1586057
• 2172294-60-7
• 2'-methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• 2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid

• Inchi： 1S/C15H11F3O3/c1-21-13-8-11(15(16,17)18)5-6-12(13)9-3-2-4-10(7-9)14(19)20/h2-8H,1H3,(H,19,20)
• InChI Key： VNODDYAPFXVUMW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)OC)C1C=CC=C(C(=O)O)C=1)(F)F

Computed Properties

• Exact Mass: 296.06602869g/mol
• Monoisotopic Mass: 296.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid

Introduction to 2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid (CAS No. 2172294-60-7)

2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid, identified by its CAS number 2172294-60-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This biphenyl derivative features a unique structural configuration, incorporating both methoxy and trifluoromethyl substituents, which endows it with distinct chemical properties and potential biological activities. The presence of these functional groups not only influences its reactivity but also opens up diverse possibilities for its application in synthetic chemistry and drug development.

The compound’s structure consists of a biphenyl core, which is a well-known scaffold in medicinal chemistry due to its stability and ability to interact with biological targets. The methoxy group at the 2' position introduces a polar moiety, enhancing solubility in polar solvents and potentially influencing binding affinity to biological receptors. Conversely, the trifluoromethyl group at the 4' position introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic system and affect metabolic stability. These structural features make 2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid a promising candidate for further investigation in various chemical and pharmaceutical contexts.

In recent years, there has been growing interest in biphenyl derivatives as pharmacophores due to their versatility and efficacy in targeting multiple disease pathways. The specific combination of substituents in 2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid suggests potential applications in the development of novel therapeutic agents. For instance, studies have shown that biphenyl-based compounds can exhibit anti-inflammatory, anticancer, and antimicrobial properties. The methoxy group may facilitate interactions with hydrophilic regions of biological targets, while the trifluoromethyl group could enhance binding affinity by improving lipophilicity. Such characteristics are particularly valuable in designing drugs that require precise targeting and high selectivity.

One of the most compelling aspects of 2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid is its potential role as an intermediate in the synthesis of more complex molecules. The carboxylic acid functionality at the 3-position provides a versatile handle for further derivatization, allowing chemists to explore a wide range of modifications. This flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are often necessary to identify lead compounds with desired pharmacological profiles. Additionally, the biphenyl core’s robustness makes it resistant to degradation under various reaction conditions, ensuring that intermediates remain stable throughout synthetic processes.

Recent advancements in computational chemistry have further enhanced the utility of 2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid by enabling more accurate predictions of its biological activity. Molecular modeling techniques can simulate interactions between this compound and biological targets, providing insights into potential mechanisms of action. Such simulations are invaluable for guiding experimental design and reducing the time required for drug development. Moreover, the integration of machine learning algorithms has allowed researchers to analyze large datasets rapidly, identifying patterns that might not be apparent through traditional methods. These computational tools are particularly useful for evaluating the structural features that contribute to biological activity.

The synthesis of 2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing such complexities. Techniques such as cross-coupling reactions, palladium catalysis, and flow chemistry have enabled efficient construction of biphenyl derivatives with high yields and purity. These advances not only streamline the synthesis process but also allow for greater control over reaction outcomes. As a result, researchers can now explore more intricate modifications of this compound without compromising on efficiency or scalability.

In addition to its pharmaceutical applications, 2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid has potential uses in materials science and industrial chemistry. Its unique structural features make it a candidate for developing advanced materials with tailored properties. For example, derivatives of this compound could be incorporated into polymers or coatings to enhance durability or functionality. Furthermore, its stability under various conditions suggests suitability for use in harsh environments where other compounds might degrade rapidly.

The future prospects for 2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid are promising given its multifaceted applications. Ongoing research is focused on expanding its utility through innovative synthetic strategies and exploring new biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further discoveries and commercialization opportunities. As our understanding of molecular interactions continues to evolve, compounds like 2'-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid will undoubtedly play a crucial role in advancing both chemical science and medicine.